6-Amino-2,3-difluorobenzonitrile

• IUPAC Name: 6-amino-2,3-difluorobenzonitrile
• InChI: InChI=1S/C7H4F2N2/c8-5-1-2-6(11)4(3-10)7(5)9/h1-2H,11H2
• InChI Key: JUQWDMPPFGZLIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1N)C#N)F)F
• Molecular Formula: C7H4F2N2
• Molecular Weight: 154.12 g/mol

Description

6-Amino-2,3-difluorobenzonitrile is a compound with the molecular formula C7H4F2N2 and a molecular weight of 154.12. It is a white to yellow solid and has generated great interest in the scientific community.

Molecular Structure Analysis

The InChI code for 6-Amino-2,3-difluorobenzonitrile is 1S/C7H4F2N2/c8-5-1-2-6(11)4(3-10)7(5)9/h1-2H,11H2. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

6-Amino-2,3-difluorobenzonitrile is a white to yellow solid. It should be stored at a temperature between 2-8°C.

Scientific Research Applications

Application in Biotechnology

• Specific Scientific Field : Biotechnology
• Summary of the Application : “6-Amino-2,3-difluorobenzonitrile” is used as a substrate in a biocatalytic process to produce “2,6-Difluorobenzamide”, an important intermediate with many applications in pesticide industries.
• Methods of Application or Experimental Procedures : The biocatalytic process involves the use of recombinant Escherichia coli expressing the nitrile hydratase from Aurantimonas manganoxydans ATCC BAA-1229. Key parameters of the biocatalytic process, including temperature, pH, substrate loading, and substrate feeding mode, were optimized.
• Results or Outcomes : The process resulted in the production of 314 g/L of 2,6-difluorobenzamide in a simple batch process within 11 hours without the formation of any by-product in an economical non-buffer system.

Application in Organic Synthesis

• Specific Scientific Field : Organic Synthesis
• Summary of the Application : “6-Amino-2,3-difluorobenzonitrile” is used as a starting material in the synthesis of various organic compounds.
• Methods of Application or Experimental Procedures : One such method involves the reaction of “6-Amino-2,3-difluorobenzonitrile” with iron powder in an aqueous solution of acetic acid. The concentration of acetic acid in the solution ranges from 95 to 99%. After the reaction, the solid phase is removed from the suspension, and the solvent is distilled off from the liquid phase.
• Results or Outcomes : This process results in the preparation of various organic compounds, which can be used in further reactions.

Application in Photoacoustic Spectroscopy

• Specific Scientific Field : Photoacoustic Spectroscopy
• Summary of the Application : “6-Amino-2,3-difluorobenzonitrile” has been used in the study of electronic transitions through photoacoustic spectroscopy.
• Methods of Application or Experimental Procedures : The specific methods and experimental procedures may vary depending on the specific objectives of the research. Typically, a sample of “6-Amino-2,3-difluorobenzonitrile” would be prepared and subjected to photoacoustic spectroscopy to study its electronic transitions.
• Results or Outcomes : The outcomes of such studies can provide valuable insights into the electronic structure of “6-Amino-2,3-difluorobenzonitrile”, which can have implications for its use in various applications.

Safety And Hazards

The compound is marked with an exclamation mark pictogram, indicating that it may be harmful if swallowed. Precautionary measures include avoiding breathing dust/fumes and avoiding contact with skin.